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Compound of Interest

Compound Name: Nitrosonium tetrafluoroborate

Cat. No.: B079821

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
characteristics of nitrosonium tetrafluoroborate (NOBFa) crystals. It is designed to be a vital
resource for researchers, scientists, and professionals in drug development who utilize this
versatile reagent. This guide details the compound's structural, thermal, and spectroscopic
properties, supported by detailed experimental protocols for its synthesis and characterization.

Core Physical and Chemical Properties

Nitrosonium tetrafluoroborate is a colorless, crystalline solid at room temperature.[1][2] It is
an inorganic salt composed of a nitrosonium cation ([NO]*) and a tetrafluoroborate anion
([BF4]7).[1] A key characteristic of this compound is its hygroscopic nature, readily reacting with
water and moisture.[2][3] Therefore, it necessitates handling and storage under anhydrous
conditions.[3]

Physical Constants

The fundamental physical properties of nitrosonium tetrafluoroborate are summarized in the
table below, providing a quick reference for experimental planning.
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Property Value References
Appearance Colorless crystalline solid [1112]
Molecular Formula NOBF4 [1]12]

Molar Mass 116.81 g/mol [1]

Density 2.185 g/cm3 [1112]

Melting Point 250 °C (sublimes) [1][41[5]

Solubility Profile

The solubility of nitrosonium tetrafluoroborate is a critical consideration for its application in
chemical synthesis.

Solvent Solubility Notes References

Reacts with water,
Water Decomposes making aqueous [1112]
solutions not viable.

A common solvent for

Acetonitrile Soluble reactions involving [2][41[6]
NOBFa.
Nitromethane Soluble [3]

Solubility can be
increased by

Dichloromethane Sparingly soluble complexation with 18- [11[3]
crown-6 to form a

deep yellow solution.

Carbon Tetrachloride Insoluble [2]

Alcohols Reacts Reacts with alcohols. [2]

Crystallographic Data

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://kindle-tech.com/faqs/what-is-the-nujol-method
https://www.eng.uc.edu/~beaucag/Classes/Characterization/IRData/Sample%20preparation%20for%20FT-IR.pdf
https://kindle-tech.com/faqs/what-is-the-nujol-method
https://www.eng.uc.edu/~beaucag/Classes/Characterization/IRData/Sample%20preparation%20for%20FT-IR.pdf
https://kindle-tech.com/faqs/what-is-the-nujol-method
https://kindle-tech.com/faqs/what-is-the-nujol-method
https://www.eng.uc.edu/~beaucag/Classes/Characterization/IRData/Sample%20preparation%20for%20FT-IR.pdf
https://kindle-tech.com/faqs/what-is-the-nujol-method
https://pubs.aip.org/aip/rsi/article/76/10/104301/366569/A-simple-setup-for-the-study-of-microvolume-frozen
http://web.uvic.ca/~berryde/commonfiles/appendix11.pdf
https://www.benchchem.com/product/b079821?utm_src=pdf-body
https://kindle-tech.com/faqs/what-is-the-nujol-method
https://www.eng.uc.edu/~beaucag/Classes/Characterization/IRData/Sample%20preparation%20for%20FT-IR.pdf
https://www.eng.uc.edu/~beaucag/Classes/Characterization/IRData/Sample%20preparation%20for%20FT-IR.pdf
https://pubs.aip.org/aip/rsi/article/76/10/104301/366569/A-simple-setup-for-the-study-of-microvolume-frozen
https://fpe.umd.edu/sites/fpe.umd.edu/files/Thermogravimetric%20Analysis%20and%20DSC.pdf
https://romonaolton.weebly.com/uploads/3/9/7/0/3970108/sample_preparation_for__ir_ms__nmr.pptx
https://kindle-tech.com/faqs/what-is-the-nujol-method
https://romonaolton.weebly.com/uploads/3/9/7/0/3970108/sample_preparation_for__ir_ms__nmr.pptx
https://www.eng.uc.edu/~beaucag/Classes/Characterization/IRData/Sample%20preparation%20for%20FT-IR.pdf
https://www.eng.uc.edu/~beaucag/Classes/Characterization/IRData/Sample%20preparation%20for%20FT-IR.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The crystalline structure of nitrosonium tetrafluoroborate has been determined by single-
crystal X-ray diffraction. These studies reveal critical information about the arrangement of its
ions in the solid state.

Crystal Structure Parameters

The crystal system and unit cell dimensions provide the fundamental framework for
understanding the solid-state packing of this salt.

Parameter Value Temperature References
Crystal System Orthorhombic 150 K [71[81[9][10]
Space Group Pnma 150 K [71[81[9]1[10]

a=28.8588(3) A, b=

Unit Cell Dimensions 5.6268(2) A, ¢ = 150 K [9]
6.8460(2) A
Volume (V) 341.25(2) As 150 K [9]

Z (Formula units per
4 150 K [9]
cell)

A notable feature of the crystal structure is the cationic disorder, where the nitrogen and oxygen
atoms of the nitrosonium cation occupy the same crystallographic site with equal probability.[7]
[8][9][10] The N-O bond length has been determined to be 1.0216(10) A.[9][10]

Spectroscopic and Thermal Properties

Spectroscopic and thermal analysis techniques are essential for the identification and
characterization of nitrosonium tetrafluoroborate.

Vibrational Spectroscopy

Infrared (IR) spectroscopy is a key method for identifying the presence of the nitrosonium
cation.
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. Wavenumber .
Technique Assignment References
(cm™)
Infrared (IR) 2387 v(NO) stretch [11[3]

Thermal Behavior

Nitrosonium tetrafluoroborate exhibits a distinct thermal decomposition profile.

Technique Observation Temperature References
Melting Point Sublimation/Decompo

- 250 °C [11[4]1[5]
Apparatus/TGA sition

Experimental Protocols

Detailed methodologies for the synthesis and characterization of nitrosonium
tetrafluoroborate are provided below. Given the compound's reactivity with moisture, all
procedures should be conducted under an inert and dry atmosphere.

Synthesis of Nitrosonium Tetrafluoroborate

This protocol describes a common method for the preparation of nitrosonium
tetrafluoroborate.

Materials:

Anhydrous Hydrogen Fluoride (HF)

e Boron Trifluoride (BF3)

e Nitrogen Dioxide (NO2)

e Dry Nitromethane (CH3NO2)

e Dry Carbon Tetrachloride (CCla)

o Polyethylene reactor equipped with a stirrer, gas inlet, and outlet
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Dry box or glovebox

Procedure:

Set up the polyethylene reactor and ensure it is thoroughly dried.

Charge the reactor with dry nitromethane (900 mL) and cool to -20 °C with continuous
stirring under a slow stream of dry nitrogen.

Slowly add anhydrous hydrogen fluoride (60 g, 3.0 mol), followed by boron trifluoride (204 g,
3.9 mol), and then nitrogen dioxide (276 g, 6.0 mol) in that order.

Control the rate of addition for each reagent to maintain the reaction temperature below 0 °C.

During the addition of nitrogen dioxide, a white precipitate of nitrosonium tetrafluoroborate
will form.

Once the addition is complete, filter the precipitate in a dry box.

Wash the collected solid successively with dry nitromethane (3 x 75 mL) and dry carbon
tetrachloride (3 x 75 mL).

Dry the final product overnight in a vacuum desiccator heated to 50-100 °C. This procedure
typically yields around 341 g (97%) of nitrosonium tetrafluoroborate.

Single-Crystal X-ray Diffraction

This protocol outlines the procedure for obtaining single-crystal X-ray diffraction data for

nitrosonium tetrafluoroborate.

Materials:

Commercial nitrosonium tetrafluoroborate (e.g., from Alfa Aesar, 98%)

Perfluorodecalin

Argon-filled glovebox

Polarizing microscope
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e MiTeGen Dual Thickness MicroLoop

o Baysilone-Paste

o X-ray diffractometer equipped with a cold nitrogen stream
Procedure:

« Inside an argon-filled glovebox, place a sample of commercial NOBF4 onto a watch glass
and cover it with a protective layer of perfluorodecalin.[9][10]

» Under a polarizing microscope outside the glovebox, select a suitable colorless, single
crystal.[9][10]

e Mount the selected crystal on a MiTeGen Dual Thickness MicroLoop using Baysilone-Paste.
[9][10]

e Quickly transfer the mounted crystal into the cold nitrogen stream (typically at 150 K) of the
X-ray diffractometer.[9][10]

o Collect the diffraction data using standard crystallographic software and procedures.[8]

Infrared (IR) Spectroscopy

This protocol describes the preparation of a solid sample of nitrosonium tetrafluoroborate for
IR analysis using the Nujol mull technique, which is suitable for hygroscopic materials.

Materials:

Nitrosonium tetrafluoroborate

Nujol (mineral oil)

Agate mortar and pestle

Potassium bromide (KBr) or sodium chloride (NaCl) salt plates

Spatula
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e FT-IR spectrometer
e Glovebox or dry bag
Procedure:

o All sample preparation steps must be performed in a glovebox or a dry bag under an inert
atmosphere to prevent exposure to moisture.

e Place 2-5 mg of nitrosonium tetrafluoroborate crystals into a clean, dry agate mortar.

e Thoroughly grind the sample to a fine, uniform powder.

e Add 1-2 drops of Nujol to the powdered sample in the mortar.

o Continue grinding the mixture until a uniform, translucent paste (mull) is formed.

e Using a spatula, apply a small amount of the mull to the surface of one KBr or NaCl plate.

e Place the second salt plate on top and gently rotate to spread the mull into a thin, even film
between the plates.

e Quickly transfer the assembled salt plates to the sample holder of the FT-IR spectrometer
and acquire the spectrum.

Thermal Analysis (TGA/DSC)

This protocol provides a general procedure for conducting thermogravimetric analysis (TGA)
and differential scanning calorimetry (DSC) on a moisture-sensitive sample like nitrosonium
tetrafluoroborate.

Materials:
o Nitrosonium tetrafluoroborate
e TGA/DSC instrument

e Inert gas (e.g., dry nitrogen or argon)
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e Hermetically sealed sample pans (e.g., aluminum)

» Glovebox

Procedure:

o Perform all sample loading procedures inside a glovebox to prevent moisture absorption.

e Place a small, representative sample (typically 1-5 mg) of nitrosonium tetrafluoroborate
into a hermetically sealed sample pan.

e Crimp the lid securely to ensure an airtight seal.
o Transfer the sealed pan from the glovebox to the TGA/DSC autosampler or sample holder.

o Purge the instrument furnace with a dry, inert gas (e.g., nitrogen at a flow rate of 20-50
mL/min) prior to and during the analysis.

e Program the instrument with the desired temperature profile. A typical TGA/DSC experiment
would involve heating the sample at a constant rate (e.g., 10 °C/min) from room temperature
to a temperature above its decomposition point (e.g., 300 °C).

¢ Run a baseline experiment with an empty, sealed pan under the same conditions to allow for
background subtraction.

e Record the mass change (TGA) and heat flow (DSC) as a function of temperature.

Key Synthetic Pathways and Relationships

Nitrosonium tetrafluoroborate is a key reagent in various synthetic transformations. The
following diagrams, generated using the DOT language, illustrate its synthesis and a
representative reaction.
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Synthesis of Nitrosonium Tetrafluoroborate
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Caption: Synthesis of Nitrosonium Tetrafluoroborate.

Diazotization of an Arylamine
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Caption: Reaction of NOBFa4 with an Arylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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